Cas no 1060816-60-5 (2-Chloro-7H-pyrrolo[2,3-D]pyrimidine-5-carbonitrile)

2-Chloro-7H-pyrrolo[2,3-D]pyrimidine-5-carbonitrile structure
1060816-60-5 structure
Product Name:2-Chloro-7H-pyrrolo[2,3-D]pyrimidine-5-carbonitrile
CAS No:1060816-60-5
MF:C7H3ClN4
MW:178.578519105911
CID:1083240
PubChem ID:54051091
Update Time:2025-04-20

2-Chloro-7H-pyrrolo[2,3-D]pyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
    • 2-Chloro-7H-Pyrrolo[2,3-d]-pyrimidine-5-carbonitrile
    • AB68371
    • 1060816-60-5
    • CS-0056426
    • CS-15853
    • DB-355939
    • AKOS022179580
    • P11639
    • 2-Chloro-7H-pyrrolo[2,3-D]pyrimidine-5-carbonitrile
    • Inchi: 1S/C7H3ClN4/c8-7-11-3-5-4(1-9)2-10-6(5)12-7/h2-3H,(H,10,11,12)
    • InChI Key: LSXHKYDDAIAILE-UHFFFAOYSA-N
    • SMILES: ClC1=NC=C2C(C#N)=CNC2=N1

Computed Properties

  • Exact Mass: 178.0046238g/mol
  • Monoisotopic Mass: 178.0046238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.4
  • XLogP3: 1.3

2-Chloro-7H-pyrrolo[2,3-D]pyrimidine-5-carbonitrile Pricemore >>

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